Cas no 1183679-83-5 (1-(3-Methoxypropyl)-1H-1,2,4-triazol-3-amine)

• Product Name: 1-(3-Methoxypropyl)-1H-1,2,4-triazol-3-amine
• CAS No: 1183679-83-5
• MF: C₆H₁₂N₄O
• MW: 156.185680389404
• CID: 5295714
• Update Time: 2023-08-26

1-(3-Methoxypropyl)-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-METHOXYPROPYL)-1H-1,2,4-TRIAZOL-3-AMINE
• 1H-1,2,4-Triazol-3-amine, 1-(3-methoxypropyl)-
• 1-(3-Methoxypropyl)-1H-1,2,4-triazol-3-amine

• Inchi： 1S/C6H12N4O/c1-11-4-2-3-10-5-8-6(7)9-10/h5H,2-4H2,1H3,(H2,7,9)
• InChI Key： JXJIJFQMLZPMTR-UHFFFAOYSA-N
• SMILES： O(C)CCCN1C=NC(N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 111
• XLogP3: -0.2
• Topological Polar Surface Area: 66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles